Cas no 2090549-80-5 ((2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2090549-80-5
• MF: C₈H₁₀Cl₂N₂OS
• MW: 253.148798465729
• MDL: MFCD30631724
• CID: 5239721
• Update Time: 2025-05-30

(2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30631724
• Inchi： 1S/C8H10Cl2N2OS/c1-2-14(12,13)7-4-5(9)3-6(10)8(7)11/h3-4,12H,2,11H2,1H3
• InChI Key： YUHYBWMDHWEDGY-UHFFFAOYSA-N
• SMILES： O=S(CC)(C1C(N)=C(Cl)C=C(Cl)C=1)=N

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 376.7±52.0 °C(Predicted)

Additional information on (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone

Introduction to (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone and Its Applications in Modern Chemical Biology

The compound with the CAS number 2090549-80-5 is a fascinating molecule known as (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone. This intricate chemical structure has garnered significant attention in the field of chemical biology due to its unique properties and potential applications. The presence of multiple functional groups, including amino, chloro, and imino functionalities, makes this compound a versatile scaffold for various biochemical interactions. In recent years, the study of such molecules has been instrumental in advancing our understanding of enzyme mechanisms and developing novel therapeutic agents.

The molecular framework of (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone exhibits a balance of electrophilic and nucleophilic centers, which are crucial for its role in biochemical reactions. The amino group at the 2-position serves as a potential hydrogen bond donor, while the chloro substituents at the 3 and 5 positions enhance the molecule's lipophilicity. This combination allows the compound to interact with a wide range of biological targets, making it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Recent studies have shown that derivatives of (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone can serve as potent inhibitors of various enzymes involved in metabolic pathways. For instance, modifications to the ethylimino group have been found to enhance binding affinity to specific enzyme active sites. This has led to the development of novel inhibitors that exhibit high selectivity and low toxicity, making them promising candidates for clinical trials.

In addition to its enzymatic activities, (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone has shown potential in cellular studies. Researchers have utilized this compound to investigate mechanisms of signal transduction and cell proliferation. The ability of the molecule to interact with both protein and lipid targets has opened new avenues for understanding complex biological processes. Furthermore, its sulfanone moiety has been identified as a key feature that contributes to its bioactivity by facilitating interactions with biological membranes.

The synthesis of (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone is another area of intense research. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly effective in constructing the complex framework of this compound. These advancements in synthetic chemistry have not only facilitated the production of (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone but also provided insights into novel synthetic strategies for related molecules.

The structural diversity offered by (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone has also inspired investigations into its derivatives. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the properties of the molecule to achieve desired biological effects. For example, replacing one of the chloro groups with a hydroxyl group has been found to alter binding affinity and selectivity towards certain enzymes. Such modifications highlight the flexibility of this scaffold and its potential for generating a library of bioactive compounds.

Computational studies have played a crucial role in understanding the interactions between (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone and biological targets. Molecular docking simulations have been used to predict binding modes and affinities, providing valuable insights into how the compound interacts with enzymes and receptors. These computational approaches have complemented experimental efforts by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The impact of (2-amino-3,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone on drug discovery efforts cannot be overstated. Its unique chemical properties make it a valuable tool for developing new therapeutic agents targeting various diseases. Ongoing research is exploring its potential in treating conditions such as cancer, inflammation, and neurodegenerative disorders. By leveraging its multifaceted interactions with biological systems, scientists are hopeful that this compound will lead to breakthroughs in medical science.